Cas no 6668-40-2 (N-[Cyclobutyl(phenyl)methylidene]hydroxylamine)
6668-40-2 structure
Product Name:N-[Cyclobutyl(phenyl)methylidene]hydroxylamine
CAS No:6668-40-2
MF:C11H13NO
MW:175.227022886276
CID:2796256
PubChem ID:58900114
Update Time:2025-04-21
N-[Cyclobutyl(phenyl)methylidene]hydroxylamine Chemical and Physical Properties
Names and Identifiers
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- N-[Cyclobutyl(phenyl)methylidene]hydroxylamine
- DTXSID00730532
- 6668-40-2
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- Inchi: 1S/C11H13NO/c13-12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10,13H,4,7-8H2
- InChI Key: KQTHGCNQSZBRLK-UHFFFAOYSA-N
- SMILES: ON=C(C1C=CC=CC=1)C1CCC1
Computed Properties
- Exact Mass: 175.099714038Da
- Monoisotopic Mass: 175.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 32.6Ų
N-[Cyclobutyl(phenyl)methylidene]hydroxylamine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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